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Compound of Interest

1-Benzyl-4-methylpiperidin-3-one
Compound Name:
hydrochloride

Cat. No.: B1392318

An In-Depth Technical Guide to 1-Benzyl-4-methylpiperidin-3-one hydrochloride (CAS:
1303968-15-1): A Key Intermediate in Modern Drug Discovery

Introduction

1-Benzyl-4-methylpiperidin-3-one hydrochloride (CAS No. 1303968-15-1) is a heterocyclic
ketone of significant interest to the pharmaceutical and organic synthesis sectors.[1][2] While a
seemingly specialized molecule, it serves as a critical building block, most notably as a key
intermediate in the synthesis of Tofacitinib.[3][4] Tofacitinib, a Janus kinase (JAK) inhibitor, is a
prominent therapeutic agent for autoimmune diseases, making the efficient and reliable
synthesis of its precursors a topic of high importance for drug development professionals.

This guide provides a comprehensive technical overview of 1-Benzyl-4-methylpiperidin-3-one
hydrochloride, moving from its fundamental physicochemical properties and analytical
characterization to its synthesis, core applications, and safe handling protocols. The narrative is
grounded in the perspective of a senior application scientist, emphasizing not just the "what"
but the "why" behind the methodologies, to empower researchers in their drug discovery and
development endeavors. The N-benzyl piperidine (N-BP) structural motif, central to this
molecule, is frequently utilized by medicinal chemists as a versatile tool to fine-tune both the
efficacy and physicochemical properties of drug candidates, offering crucial interactions with
target proteins.[5][6]
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Part 1: Physicochemical Properties and Analytical
Characterization

The foundational step in utilizing any chemical intermediate is a thorough understanding of its
identity and purity. The hydrochloride salt form of 1-Benzyl-4-methylpiperidin-3-one offers
enhanced stability and solubility in certain solvents compared to its free base, making it
amenable to various reaction conditions and simplifying handling.

Chemical and Physical Data Summary

All quantitative data for 1-Benzyl-4-methylpiperidin-3-one hydrochloride is summarized in
the table below for easy reference.

Property Value Source(s)

CAS Number 1303968-15-1 [1]121[71[8]

1-benzyl-4-methylpiperidin-3-
IUPAC Name ) [2]
one;hydrochloride

Molecular Formula C13H1sCINO [1][2]13]

Molecular Weight 239.74 g/mol [21[31[8]
CCI1CCN(CC1=0)CcC2=CC=C

SMILES [2]
c=C2.Cl
PZBKCGGUKLHTJJ-

InChlKey [2]
UHFFFAOYSA-N

Appearance White to off-white solid (typical)  [1]

Purity Typically =297% [9]

Inert atmosphere, 2-8°C,
Storage _ [7][10]
protected from moisture

Analytical Workflow

A robust analytical workflow is critical to validate the identity and quality of the starting material,
ensuring the reliability of subsequent synthetic steps. The process is self-validating, with each
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step confirming a different aspect of the compound's profile.
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Analytical Characterization Workflow

Synthesis Pathway

Sample Receipt
1-Benzyl-4-methylpiperidin-3-ol
(TsOH salt)

Visual Inspection Oxidation

(Color, Form)

SOs<Pyridine, DMSO
Triethylamine (EtsN)

Purity & Quantification
(HPLC/UPLC)

1-Benzyl-4-methylpiperidin-3-one
(Free Base)
Structural Confirmation

(*H & 13C NMR) )
Salt Formation

HCI in solvent
(e.g., Ether, IPA)

Molecular Weight Verification
(LC-MS)

1-Benzyl-4-methylpiperidin-3-one HCI
(Final Product)

Certificate of Analysis
(COA) Generation
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Key Step in Tofacitinib Synthesis

1-Benzyl-4-methylpiperidin-3-one HCI
(Topic Compound)

Reductive
Amination

Methylamine (CH3NH2)
+ Reducing Agent
(e.g., Biocatalyst like Protein IR89)

(3R,4R)-1-benzyl-N,4-dimethyl-
piperidin-3-amine
(Chiral Intermediate)

Further Steps to Tofacitinib

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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